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Compound of Interest

Compound Name: Lead chromate

Cat. No.: B576402 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of lead chromate waste in a laboratory setting. Adherence to these procedures is

critical to ensure personnel safety, environmental protection, and regulatory compliance. Lead
chromate is a known human carcinogen and is very toxic to aquatic life with long-lasting

effects.[1][2][3] Improper disposal is unlawful and can lead to significant health and

environmental hazards.

Immediate Safety and Handling Precautions
Before handling lead chromate waste, it is imperative to consult the Safety Data Sheet (SDS)

and be fully aware of the associated hazards.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, protective clothing, eye protection (safety goggles), and a particulate filter

respirator adapted to the airborne concentration of the substance.[2][3]

Avoid Dust Formation: Handle lead chromate in a well-ventilated area, preferably within a

chemical fume hood, to avoid the formation and inhalation of dust.[1][2] If cleaning up a spill,

moisten the material first to prevent it from becoming airborne.[3][4]

Incompatible Materials: Lead chromate reacts violently with substances such as

combustibles, amines, bases, metals, azo dyes, and ferric ferrocyanide.[1][4][5] Ensure that

lead chromate waste is not mixed with these materials.
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Step-by-Step Disposal Protocol
The disposal of lead chromate must be managed as hazardous waste in strict accordance

with local, state, and federal regulations.[2][4]

Step 1: Waste Identification and Classification Lead chromate is classified as a hazardous

waste due to its toxicity and carcinogenicity.[2][6] Under the Resource Conservation and

Recovery Act (RCRA), a solid waste may be classified as hazardous if it exhibits the

characteristic of toxicity. For lead, the EPA hazardous waste number D008 applies if a waste

extract contains lead at a concentration of 5 mg/L or greater.[2][7]

Step 2: Waste Collection and Segregation

Collect at Source: Collect lead chromate waste at the point of generation.

Segregate Waste: Do not mix lead chromate waste with non-hazardous waste or other

incompatible chemical wastes.[8] Mixing hazardous waste with non-hazardous waste will

render the entire volume hazardous, increasing disposal costs.[9]

Spill Residue: Any materials used to clean up a lead chromate spill (e.g., absorbent pads,

contaminated PPE) must also be treated as hazardous waste.[4][10]

Step 3: Containerization and Labeling

Select Appropriate Containers: Store lead chromate waste in a sturdy, leak-proof container

that is chemically compatible. Polyethylene or polypropylene containers are suitable.[2]

Ensure the container is in good condition, free from leaks or external residue.[9]

Proper Labeling: As soon as waste accumulation begins, label the container clearly. The

label must include:

The words "Hazardous Waste"

The chemical name: "Lead Chromate"

The specific hazard characteristics (e.g., "Toxic," "Carcinogen," "Environmental Hazard").

[1][9]
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Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except

when adding waste.[8][10]

Step 4: On-Site Storage

Designated Storage Area: Store the sealed and labeled waste containers in a designated,

secure area that is under the direct supervision of laboratory personnel.[11]

Secondary Containment: Use secondary containment (such as a larger, chemically resistant

tray or bin) for all liquid waste containers to prevent spills from reaching drains or the

environment.[8][9]

Segregation: Store lead chromate waste away from incompatible materials.[4]

Step 5: Professional Disposal

Contact Environmental Health & Safety (EHS): Do not dispose of lead chromate down the

drain or in the regular trash.[4][8] Contact your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal company to arrange for pickup

and disposal.[4][11][12]

Regulatory Compliance: The waste must be transported to a licensed Treatment, Storage,

and Disposal Facility (TSDF).[9][11] Your EHS office will manage the necessary

documentation and ensure compliance with all transportation and disposal regulations.

Quantitative Regulatory and Safety Data
The following table summarizes key quantitative limits relevant to the handling of lead
chromate.
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Parameter Limit / Value
Agency /
Regulation

Purpose

Toxicity Characteristic

Leachate Procedure

(TCLP) Limit for Lead

5.0 mg/L US EPA (RCRA)

Defines a waste as

hazardous (D008) if

this concentration is

exceeded.[7]

OSHA Permissible

Exposure Limit (PEL)

for Lead

0.05 mg/m³ (8-hour

TWA)
OSHA

Legal airborne

exposure limit in the

workplace over an 8-

hour shift.[4]

OSHA Permissible

Exposure Limit (PEL)

for Chromium (VI)

0.005 mg/m³ (8-hour

TWA)
OSHA

Legal airborne

exposure limit in the

workplace over an 8-

hour shift.[4]

NIOSH

Recommended

Exposure Limit (REL)

for Lead

0.05 mg/m³ (10-hour

TWA)
NIOSH

Recommended

airborne exposure

limit over a 10-hour

shift.[4]

ACGIH Threshold

Limit Value (TLV) for

Lead

0.05 mg/m³ (8-hour

TWA)
ACGIH

Recommended

exposure limit to

which workers can be

exposed daily.[4]

ACGIH Threshold

Limit Value (TLV) for

Chromium (VI)

0.0002 mg/m³

(inhalable fraction, 8-

hour TWA)

ACGIH

Recommended

exposure limit for

inhalable hexavalent

chromium

compounds.[3]

TWA: Time-Weighted Average

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper management and disposal of lead chromate waste in a laboratory setting.
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Preparation & Handling

Waste Collection & Containment

Temporary On-Site Storage

Final Disposal

1. Hazard Assessment
(Consult SDS)

2. Wear Full PPE
(Gloves, Goggles, Respirator)

3. Collect Waste at Source
(Solid & Contaminated Materials)

4. Place in Compatible,
Leak-Proof Container

5. Securely Close Container

6. Label Container
'Hazardous Waste - Lead Chromate'

7. Store in Designated,
Secure Area

8. Use Secondary Containment
9. Segregate from

Incompatible Chemicals

10. Contact EHS or Licensed
Hazardous Waste Contractor

11. Arrange for Waste Pickup

12. Transport to Licensed
Disposal Facility (TSDF)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of lead chromate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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